Dipyrenylcystine N-hydroxysulfosuccinimidyl monoester
Dipyrenylcystine N-hydroxysulfosuccinimidyl monoester
Brand Name:
Vulcanchem
CAS No.:
100839-37-0
VCID:
VC0009440
InChI:
InChI=1S/C42H31N3O9S3/c46-35-19-34(57(51,52)53)40(47)45(35)54-42(50)33(44-31-18-14-27-10-8-23-4-2-6-25-12-16-29(31)39(27)37(23)25)21-56-55-20-32(41(48)49)43-30-17-13-26-9-7-22-3-1-5-24-11-15-28(30)38(26)36(22)24/h1-18,32-34,43-44H,19-21H2,(H,48,49)(H,51,52,53)/t32-,33?,34?/m0/s1
SMILES:
C1C(C(=O)N(C1=O)OC(=O)C(CSSCC(C(=O)O)NC2=C3C=CC4=CC=CC5=C4C3=C(C=C5)C=C2)NC6=C7C=CC8=CC=CC9=C8C7=C(C=C9)C=C6)S(=O)(=O)O
Molecular Formula:
C42H31N3O9S3
Molecular Weight:
817.9 g/mol
Dipyrenylcystine N-hydroxysulfosuccinimidyl monoester
CAS No.: 100839-37-0
Main Products
VCID: VC0009440
Molecular Formula: C42H31N3O9S3
Molecular Weight: 817.9 g/mol
| CAS No. | 100839-37-0 |
|---|---|
| Product Name | Dipyrenylcystine N-hydroxysulfosuccinimidyl monoester |
| Molecular Formula | C42H31N3O9S3 |
| Molecular Weight | 817.9 g/mol |
| IUPAC Name | (2R)-3-[[3-(2,5-dioxo-3-sulfopyrrolidin-1-yl)oxy-3-oxo-2-(pyren-1-ylamino)propyl]disulfanyl]-2-(pyren-1-ylamino)propanoic acid |
| Standard InChI | InChI=1S/C42H31N3O9S3/c46-35-19-34(57(51,52)53)40(47)45(35)54-42(50)33(44-31-18-14-27-10-8-23-4-2-6-25-12-16-29(31)39(27)37(23)25)21-56-55-20-32(41(48)49)43-30-17-13-26-9-7-22-3-1-5-24-11-15-28(30)38(26)36(22)24/h1-18,32-34,43-44H,19-21H2,(H,48,49)(H,51,52,53)/t32-,33?,34?/m0/s1 |
| Standard InChIKey | NSAWNPOJKMFSKI-BGVJURHFSA-N |
| Isomeric SMILES | C1C(C(=O)N(C1=O)OC(=O)C(CSSC[C@@H](C(=O)O)NC2=C3C=CC4=CC=CC5=C4C3=C(C=C5)C=C2)NC6=C7C=CC8=CC=CC9=C8C7=C(C=C9)C=C6)S(=O)(=O)O |
| SMILES | C1C(C(=O)N(C1=O)OC(=O)C(CSSCC(C(=O)O)NC2=C3C=CC4=CC=CC5=C4C3=C(C=C5)C=C2)NC6=C7C=CC8=CC=CC9=C8C7=C(C=C9)C=C6)S(=O)(=O)O |
| Canonical SMILES | C1C(C(=O)N(C1=O)OC(=O)C(CSSCC(C(=O)O)NC2=C3C=CC4=CC=CC5=C4C3=C(C=C5)C=C2)NC6=C7C=CC8=CC=CC9=C8C7=C(C=C9)C=C6)S(=O)(=O)O |
| Synonyms | dipyrenylcystine N-hydroxysulfosuccinimidyl monoester DPC-NHSS |
| PubChem Compound | 127661 |
| Last Modified | Nov 11 2021 |
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